4-methyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzenesulfonamide

• Molecular Formula: C15H18N2O2S2
• Molecular Weight: 322.5 g/mol
• IUPAC Name: 4-methyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C15H18N2O2S2/c1-10-3-6-12(7-4-10)21(18,19)17-15-16-13-8-5-11(2)9-14(13)20-15/h3-4,6-7,11H,5,8-9H2,1-2H3,(H,16,17)
• InChI Key: PBGLZGCIGSXJIR-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=N2)NS(=O)(=O)C3=CC=C(C=C3)C

Description

4-methyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzenesulfonamide, commonly known as MTBSTFA, is an important chemical compound used in various scientific research applications. This compound is widely used in analytical chemistry, biochemistry, and pharmaceutical research due to its unique properties.

Mechanism of Action

MTBSTFA acts as a silylating agent by reacting with active hydrogen atoms in organic compounds to form silyl derivatives. This reaction improves the volatility and stability of the compounds, making them more suitable for analysis by GC-MS, NMR, and IR spectroscopy.
Biochemical and Physiological Effects
MTBSTFA has no known biochemical or physiological effects on living organisms. It is a non-toxic and non-carcinogenic compound that is safe for laboratory use.

Advantages and Limitations for Lab Experiments

The advantages of using MTBSTFA in laboratory experiments include its high purity, stability, and versatility in various analytical techniques. However, the limitations of using MTBSTFA include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are many future directions for the use of MTBSTFA in scientific research. One potential application is in the analysis of complex biological samples, such as blood and urine, for the detection of disease biomarkers. Another potential application is in the development of new drugs and pharmaceuticals, where MTBSTFA can be used as a tool for the analysis and characterization of drug compounds.
In conclusion, MTBSTFA is an important chemical compound that has many applications in scientific research. Its unique properties make it a valuable tool for the analysis and characterization of organic compounds in various analytical techniques. Further research and development of MTBSTFA are needed to explore its full potential in scientific research.

Synthesis Methods

MTBSTFA can be synthesized by reacting N-methyl-N-(tert-butyldimethylsilyl)amine with 4-methylbenzenesulfonyl chloride and 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole in the presence of a base such as triethylamine. The reaction yields MTBSTFA as a white crystalline solid with a high purity.

Scientific Research Applications

MTBSTFA is widely used in various scientific research applications, including gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance spectroscopy (NMR), and infrared spectroscopy (IR). In GC-MS analysis, MTBSTFA is used as a derivatizing agent for the analysis of polar and non-polar compounds. In NMR spectroscopy, MTBSTFA is used as a deuterating agent to improve the sensitivity and resolution of the spectra. In IR spectroscopy, MTBSTFA is used as a silylating agent for the analysis of functional groups in organic compounds.